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Compound of Interest

Compound Name: 2-Bromo-4-methyl-5-nitrophenol

Cat. No.: B1282645

This guide provides technical support for the safe handling and disposal of waste generated
from experiments involving 2-Bromo-4-methyl-5-nitrophenol. The information is intended for
researchers, scientists, and drug development professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Bromo-4-methyl-5-nitrophenol was
found. The following guidance is synthesized from the SDSs of structurally similar compounds,
including 2-Bromo-4-methylphenol, 4-Bromo-2-nitrophenol, and 5-Bromo-2-methylphenol. It is
imperative that a qualified professional conduct a formal risk assessment and that all local,
state, and federal regulations are strictly followed.

Frequently Asked Questions (FAQs) and
Troubleshooting Guides

Q1: What are the primary hazards associated with 2-Bromo-4-methyl-5-nitrophenol?

Based on data from similar compounds, 2-Bromo-4-methyl-5-nitrophenol should be handled
as a hazardous substance. Potential hazards include:

e Skin irritation.[1][2][3]
e Serious eye irritation.[1][2][3]

o May cause respiratory irritation.[1][2][3]
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e Harmful if swallowed or in contact with skin.[1][3]

Q2: What personal protective equipment (PPE) should | wear when handling this compound?

To minimize exposure, the following PPE is crucial:

Gloves: Chemically resistant gloves (e.g., nitrile rubber).[4]

» Eye Protection: Safety glasses with side-shields or chemical safety goggles.[1][2][4]

» Body Protection: A laboratory coat or chemical-resistant apron.[1][4]

o Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood. If dust or aerosols may be generated, a NIOSH-approved respirator with an
appropriate cartridge is recommended.[1][2][4]

Q3: What should | do in case of a small spill?

For small spills, follow these steps:

Ensure adequate ventilation and wear appropriate PPE.[5]

e Avoid breathing dust or vapors.[2][5]

o Carefully sweep or vacuum the spilled solid material.[2][3]

o Place the collected material into a suitable, labeled container for hazardous waste disposal.

[21[3][5]
o Clean the spill area with an appropriate solvent and then wash with soap and water.
e Do not let the chemical enter drains.[6]
Q4: How should | dispose of waste containing 2-Bromo-4-methyl-5-nitrophenol?

Under no circumstances should this compound or its containers be disposed of in regular trash
or down the sanitary sewer.[4] All waste must be treated as hazardous.
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e Segregation: Collect waste in a designated, properly labeled hazardous waste container. The

label should include the full chemical name and associated hazards.[4]

o Storage: Store the waste container in a designated satellite accumulation area within the

laboratory. Keep the container securely closed and consider using a secondary container to

prevent leaks.[4]

» Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.[4]

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification.[1][2]

Q5: How do | decontaminate glassware that has been in contact with this compound?

» Rinse the glassware with a suitable organic solvent (e.g., acetone, ethanol) to dissolve any

residual compound. Collect this solvent rinse as hazardous waste.

e Wash the glassware thoroughly with soap and water.

o Perform a final rinse with deionized water.

Quantitative Data Summary

Due to the absence of a specific SDS for 2-Bromo-4-methyl-5-nitrophenol, the following table

summarizes data for a structurally related compound, 2-Bromo-5-methyl-4-nitrophenol, to

provide an indication of its physical properties.

Property Value Source
Melting Point 127 °C [7]
Boiling Point 310.4+42.0 °C (Predicted) [7]
Density 1.755+0.06 g/cm3 (Predicted) [7]
pKa 5.63+0.24 (Predicted) [7]

Storage Temperature

2-8°C, stored under nitrogen

[7]
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Experimental Protocol: Neutralization and Disposal
of 2-Bromo-4-methyl-5-nitrophenol Waste

This protocol outlines a general procedure for the neutralization of small quantities of acidic
phenolic waste for subsequent disposal. This procedure should be carried out in a chemical
fume hood with appropriate PPE.

Materials:

e Waste containing 2-Bromo-4-methyl-5-nitrophenol

Sodium bicarbonate (NaHCOs) or sodium carbonate (Na2COs) solution (5%)

pH indicator paper

Stir plate and stir bar

Labeled hazardous waste container

Procedure:

Place the beaker containing the acidic 2-Bromo-4-methyl-5-nitrophenol waste on a stir
plate and add a stir bar.

» Begin stirring the solution gently.

¢ Slowly add the 5% sodium bicarbonate or sodium carbonate solution dropwise to the waste.
Be cautious as this may cause foaming or gas evolution (COz).

o Periodically check the pH of the solution using the pH indicator paper.
o Continue adding the basic solution until the pH of the waste is neutral (pH 6-8).
e Once neutralized, transfer the solution to a properly labeled hazardous waste container.

» Arrange for disposal through your institution's EHS office or a licensed contractor.
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Visual Workflow Guides
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Caption: Workflow for the handling and disposal of 2-Bromo-4-methyl-5-nitrophenol waste.
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Caption: Decision-making process for handling a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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